Cas no 2092224-24-1 (2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide)

• Product Name: 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide
• CAS No: 2092224-24-1
• MF: C₇H₁₅N₃O₂S
• MW: 205.277899980545
• CID: 4772736
• Update Time: 2025-06-25

2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide
• 2-(1,1-dioxo-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b][1,2,5]thiadiazol-2-yl)ethanamine
• 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide

• Inchi： 1S/C7H15N3O2S/c8-3-5-9-6-7-2-1-4-10(7)13(9,11)12/h7H,1-6,8H2
• InChI Key： FCXSBWDSQSVYFF-UHFFFAOYSA-N
• SMILES： S1(N(CCN)CC2CCCN12)(=O)=O

Computed Properties

• Exact Mass: 205.08849790 g/mol
• Monoisotopic Mass: 205.08849790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75
• Molecular Weight: 205.28

Additional information on 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide

Introduction to 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide (CAS No. 2092224-24-1)

The compound 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide, identified by its CAS number 2092224-24-1, represents a fascinating molecule in the realm of heterocyclic chemistry. This bicyclic structure combines a pyrrolidinone core with a thiadiazole moiety, making it a promising candidate for various pharmaceutical applications. The presence of multiple nitrogen and sulfur atoms in its framework suggests significant potential for interactions with biological targets, particularly in drug discovery and development.

In recent years, there has been growing interest in the synthesis and exploration of thiadiazole derivatives due to their diverse biological activities. These compounds have shown promise as antimicrobial agents, anti-inflammatory agents, and even as precursors to more complex pharmacophores. The specific scaffold of hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide is particularly noteworthy because it offers a unique combination of electronic and steric properties that can be fine-tuned through structural modifications.

The aminoethyl side chain attached to the pyrrolidinone ring is a critical feature of this molecule. This functional group not only enhances solubility but also provides a site for further derivatization. For instance, the amino group can be coupled with carboxylic acids or aldehydes to form amides or esters, respectively, which are common strategies in medicinal chemistry to improve bioavailability and target specificity. Additionally, the hexahydropyrrolo core contributes to the molecule's rigidity and stability, which are desirable traits in drug candidates.

One of the most compelling aspects of 2-(2-Aminoethyl)hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide is its potential as a scaffold for drug design. Researchers have been exploring its derivatives for their ability to modulate various biological pathways. For example, studies have indicated that certain thiadiazole derivatives exhibit inhibitory activity against enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). These enzymes are implicated in numerous diseases, including cancer and neurological disorders.

The dioxo group in the name highlights another important feature of this compound. This moiety can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Moreover, the dioxo group can influence the electronic properties of the molecule, making it more susceptible to certain chemical reactions or modifications. This versatility makes hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1,1-dioxide a valuable building block for synthetic chemists.

Recent advances in computational chemistry have further accelerated the exploration of this compound. Molecular modeling techniques allow researchers to predict how aminoethyl-substituted hexahydropyrrolo[1,2-b][1,2,5]thiadiazoles will interact with potential targets at an atomic level. These predictions can guide experimental efforts by highlighting key regions for modification or optimization. For instance, virtual screening has been used to identify derivatives with enhanced binding affinity or selectivity for specific receptors.

In addition to its pharmaceutical potential, 2092224-24-1 has garnered attention in materials science. The unique electronic properties of thiadiazole derivatives make them suitable candidates for organic semiconductors or catalysts. Researchers have demonstrated that certain modifications can tuning charge transport properties or catalytic activity for organic photovoltaics or electrochemical devices.

The synthesis of hexahydropyrrolo[1,2-b][1,2,5]thiadiazole 1，dioxide presents both challenges and opportunities。 While the core structure is relatively stable， introducing functional groups such as aminoethyle must be carefully controlled to avoid unwanted side reactions。 Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have provided more efficient routes to these complex heterocycles。 These advances have enabled the rapid generation of libraries of derivatives， which can then be screened for biological activity。

One particularly exciting area of research involves using aminoethyl-substituted hexahydropyrrolo[12b][12，5]thiadiazoles as tools to study protein-protein interactions。 The ability to modify both the pyrrolidinone and thiadiazole rings allows researchers to design molecules that disrupt specific interactions within cellular pathways。 Such tools could provide insights into disease mechanisms and lead to novel therapeutic strategies。

The future prospects for CAS No 2092224-24-1 are bright， thanks to its versatile structure and multiple points of modification。 As synthetic methods continue to improve， so too will our ability to explore its potential applications。 Whether in drug discovery， materials science， or fundamental research， this compound promises to remain at the forefront of scientific inquiry。